Cas no 1190228-51-3 ((S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine)
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine
- (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine, 95%
-
- Inchi: 1S/C11H12F3N/c1-8(10-6-4-3-5-7-10)15-9(2)11(12,13)14/h3-7,9H,1-2H3/b15-8+/t9-/m0/s1
- InChI Key: JFNWKWBDJGIXAA-HVIDBACLSA-N
- SMILES: FC([C@H](C)/N=C(\C)/C1C=CC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 3.2
- Topological Polar Surface Area: 12.4
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB544395-250 mg |
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine, 95%; . |
1190228-51-3 | 95% | 250mg |
€392.50 | 2023-05-18 | |
| abcr | AB544395-250mg |
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine, 95%; . |
1190228-51-3 | 95% | 250mg |
€392.50 | 2025-02-14 |
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine
Chemical Profile of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine (CAS No. 1190228-51-3)
(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1190228-51-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.
The molecular structure of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine features a chiral center, which contributes to its stereoselective behavior and potential therapeutic applications. The presence of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, attributes that are highly valued in medicinal chemistry for improving drug bioavailability and efficacy. Additionally, the phenylethylidene moiety introduces a rigid aromatic system that can interact favorably with biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine and its biological targets. Studies have demonstrated that this compound can modulate various enzymatic pathways and receptor binding sites, suggesting its potential as an intermediate in the synthesis of novel therapeutic agents. The trifluoromethyl group, in particular, has been shown to influence electronic properties and binding affinity, making it a crucial element in drug design.
In the realm of drug development, the stereochemistry of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine plays a pivotal role in determining its pharmacological profile. The (S)-enantiomer exhibits distinct biological activities compared to its (R)-counterpart, underscoring the importance of enantioselective synthesis and purification techniques. Research has highlighted that chiral drugs often demonstrate improved selectivity and reduced side effects when formulated as single enantiomers.
The synthesis of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric purity. These techniques not only enhance yield but also minimize the formation of unwanted byproducts, ensuring the compound's suitability for further pharmacological investigation.
Current research in medicinal chemistry has explored the potential applications of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine in treating various diseases. Preclinical studies have indicated that this compound may possess anti-inflammatory and analgesic properties by interacting with specific inflammatory mediators and pain signaling pathways. Additionally, its structural features suggest potential utility in addressing neurological disorders characterized by aberrant neurotransmitter activity.
The trifluoromethyl group in (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine has been extensively studied for its ability to enhance metabolic stability against oxidative degradation. This property is particularly relevant in drug development where prolonged half-life can lead to improved patient compliance and reduced dosing frequency. Furthermore, the lipophilicity imparted by the trifluoromethyl group facilitates efficient cellular uptake and distribution within target tissues.
Molecular dynamics simulations have provided valuable insights into the conformational behavior of (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine in solution and upon binding to biological targets. These studies have revealed that the compound adopts specific conformations that optimize interactions with receptor sites. Such information is instrumental in designing next-generation drugs with enhanced binding affinity and selectivity.
The pharmaceutical industry continues to invest in innovative technologies for the synthesis and characterization of chiral compounds like (S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine. Continuous flow chemistry and biocatalytic methods have emerged as powerful tools for achieving scalable production while maintaining high enantiomeric purity. These advancements are critical for translating promising leads into viable therapeutic agents.
In conclusion,(S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine, identified by CAS number 1190228-51-3, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Ongoing research continues to uncover new therapeutic applications for this compound,underscoring its importance as a building block for innovative drug development.
1190228-51-3 ((S)-1,1,1-Trifluoro-N-(1-phenylethylidene)propan-2-amine) Related Products
- 189350-49-0
- 210700-26-8(2-PROPANAMINE, 1,1,1-TRIFLUORO-N-(1-PHENYLETHYLIDENE)-, (2R)-)
- 119561-24-9(1-phenyl-N-(1,1,1-trifluoropropan-2-yl)methanimine)
- 402728-90-9(Ethanamine, N-(diphenylmethylene)-2,2,2-trifluoro-)
- 402728-74-9(4-Penten-2-amine, N-(diphenylmethylene)-1,1,1-trifluoro-)
- 84452-29-9(2-Propanamine, 2-methyl-N-(2,2,2-trifluoro-1-phenylethylidene)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)